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Abstract
This technical guide provides a comprehensive overview of the solubility of ammonium
rhodanilate, more formally known as ammonium tetrathiocyanatodiamminechromate(III) or

Reinecke's salt. While precise quantitative solubility data in organic solvents is not extensively

available in published literature, this document consolidates the existing qualitative information

and presents detailed experimental protocols for its determination. This guide is intended to be

a valuable resource for researchers, scientists, and professionals in drug development who

utilize or are investigating the properties of this compound.

Introduction
Ammonium rhodanilate, commonly referred to as Reinecke's salt, is a coordination

compound with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.[1][2] It presents as a dark-red

crystalline powder.[3][4] The compound is known for its utility as a precipitating agent for

primary and secondary amines, as well as certain amino acids like proline and hydroxyproline.

[1][5] Understanding its solubility in various organic solvents is crucial for its application in

synthesis, purification, and analytical methodologies within research and drug development.

Chemical and Physical Properties
Chemical Formula: C₄H₁₂CrN₇OS₄
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Molar Mass: 354.42 g/mol [1][6]

Appearance: Dark-red crystalline powder[3][4]

Melting Point: Decomposes at 268-272 °C[4]

Solubility Data
Quantitative solubility data for ammonium rhodanilate in a wide range of organic solvents is

not readily available in peer-reviewed journals or chemical handbooks. The information that has

been compiled is primarily qualitative. The following table summarizes the available data.

Solvent Chemical Formula
Qualitative
Solubility

Quantitative
Solubility ( g/100g
of solvent)

Water H₂O

Soluble in hot water,

sparingly soluble in

cold water.[4][5][7]

Data not available

Ethanol C₂H₅OH
Soluble[1][2], slightly

soluble[3]
Data not available

Acetone C₃H₆O Soluble[1][2] Data not available

Benzene C₆H₆ Insoluble Data not available

It is important to note that solutions of Reinecke's salt, whether aqueous or alcoholic, can

decompose slowly at room temperature in the dark and more rapidly at higher temperatures or

in sunlight.[5]

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following experimental protocols are

provided as a guide. These methods are standard laboratory procedures for determining the

solubility of coordination compounds.

Gravimetric Method
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This method involves preparing a saturated solution of ammonium rhodanilate in the solvent

of interest, evaporating a known volume of the saturated solution, and weighing the resulting

solid residue.

Methodology:

Preparation of Saturated Solution:

Add an excess amount of ammonium rhodanilate to a known volume of the organic

solvent in a sealed, temperature-controlled vessel.

Agitate the mixture using a magnetic stirrer or a shaker bath for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached. The temperature should be maintained at

the desired value (e.g., 25 °C).

Separation of Saturated Solution:

Allow the undissolved solid to settle.

Carefully withdraw a precise volume (e.g., 10 mL) of the clear, saturated supernatant

using a calibrated volumetric pipette. To avoid transferring any solid particles, a syringe

with a filter can be used.

Evaporation and Weighing:

Transfer the known volume of the saturated solution to a pre-weighed, dry evaporating

dish.

Gently evaporate the solvent under a fume hood. For volatile solvents, this can be done at

room temperature or with gentle heating. For less volatile solvents, a rotary evaporator or

a vacuum oven at a suitable temperature can be used.

Once the solvent is completely evaporated, dry the evaporating dish containing the solid

residue in a desiccator to a constant weight.

Calculation:
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Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Weight of

residue (g) / Volume of aliquot (mL)) * 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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